Cas no 60968-23-2 (2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}-1H-1,3-benzodiazole
• CAS No: 60968-23-2
• MF: C₁₄H₈F₃N₃O₂S
• MW: 339.29243183136
• CID: 1624157
• PubChem ID: 825462
• Update Time: 2025-07-02

2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}-1H-1,3-benzodiazole
• STK865480
• 2-((2-nitro-4-(trifluoromethyl)phenyl)thio)-1H-benzo[d]imidazole
• AKOS000524492
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}-1H-benzimidazole
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl-1H-benzimidazole
• 2-{[2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]SULFANYL}-1H-1,3-BENZODIAZOLE
• 60968-23-2
• F1472-0053

• Inchi： 1S/C14H8F3N3O2S/c15-14(16,17)8-5-6-12(11(7-8)20(21)22)23-13-18-9-3-1-2-4-10(9)19-13/h1-7H,(H,18,19)
• InChI Key： DJUBQPHESZKDIY-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.02904
• Monoisotopic Mass: 339.02893217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 71.82